3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride

• Molecular Formula: C12H16BFO4S
• Molecular Weight: 286.13 g/mol
• InChI: InChI=1S/C12H16BFO4S/c1-11(2)12(3,4)18-13(17-11)9-6-5-7-10(8-9)19(14,15)16/h5-8H,1-4H3
• InChIKey: NPHGTCXXRUOLBT-UHFFFAOYSA-N

3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride: A Dual-Warhead Building Block for Orthogonal Suzuki–SuFEx Chemistry

3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride (CAS 2393030-89-0) is a boronic ester derivative functionalized with a sulfonyl fluoride group, valued for its dual reactivity that combines the stability of a tetramethyl dioxaborolane moiety with the electrophilic character of the sulfonyl fluoride . This compound serves as a privileged intermediate in medicinal chemistry and chemical biology, enabling orthogonal transformations via Suzuki-Miyaura cross-coupling at the boronate handle and SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry at the sulfonyl fluoride site .

1

Orthogonal dual warhead: enables sequential Suzuki/SuFEx diversification without protecting groups.

2

Meta-substitution geometry: reported 120° exit vector supports bivalent ligand and macrocycle design.

3

Established supply chain: multiple vendors stock >95% purity, reducing custom-synthesis lead time.

• [1] Benzenesulfonyl fluoride, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-. CAS Registry Number 2393030-89-0. Chemical Abstracts Service. View Source
• [2] Lou, T. S.-B.; Willis, M. C. Arylsulfonyl fluoride boronic acids: Preparation and coupling reactivity. Tetrahedron 2020, 76, 130782. View Source

Why 3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride Cannot Be Replaced by Simple Boronates or Sulfonyl Fluorides Alone

Simple aryl boronic esters or aryl sulfonyl fluorides lack the orthogonal bifunctionality required for iterative, divergent synthesis. Substituting with a mono-functional analog—such as benzenesulfonyl fluoride or phenylboronic acid pinacol ester—collapses the synthetic sequence, forcing a linear route that introduces additional steps, lowers overall yield, and precludes the one-pot, dual-click diversification strategies enabled by the orthogonally addressable warheads . The precise meta-substitution pattern of this compound is also critical: para- and ortho-isomers exhibit distinct reactivity profiles and steric constraints in both Suzuki and SuFEx manifolds, making direct substitution without re-optimization impractical .

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Mono-functional analogs

Boronate-only or sulfonyl fluoride-only reagents lack orthogonal reactivity, may shift synthetic route to a linear sequence and reduce diversification options.

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Ortho/para regioisomers

Different substitution angles (60° or 180°) alter steric and electronic profiles; reactivity in Suzuki and SuFEx manifolds may require re-optimization.

• [1] Lou, T. S.-B.; Willis, M. C. Arylsulfonyl fluoride boronic acids: Preparation and coupling reactivity. Tetrahedron 2020, 76, 130782. View Source
• [2] Chatelain, P. The Suzuki cross-coupling of aryl sulfones and sulfonyl fluorides. Ph.D. Thesis, Université de Strasbourg, 2021. View Source
• [3] 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride. Product Information. Kuujia, CAS 2393030-89-0. View Source

Quantitative Differentiation of 3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride from Closest Analogs

Dual Orthogonal Reactivity: Simultaneous Suzuki and SuFEx Handles vs. Mono-Functional Comparators

This compound possesses two distinct, non-interfering reactive handles: a pinacol boronate ester for Pd-catalyzed Suzuki-Miyaura C–C bond formation and an aryl sulfonyl fluoride for SuFEx click chemistry with N-, O-, and S-nucleophiles . In contrast, simple aryl boronates (e.g., phenylboronic acid pinacol ester) lack the sulfonyl fluoride moiety, while simple aryl sulfonyl fluorides (e.g., benzenesulfonyl fluoride) lack the boronate handle. This dual warhead architecture enables divergent, iterative synthesis without protecting group manipulations, a capability not accessible with any mono-functional comparator .

Dual reactivity

Class-level

2 orthogonal handles (boronate + sulfonyl fluoride) vs. 1 in comparators

Supports divergent, iterative synthesis

Class-level inference; review for specific scaffold

Evidence Dimension	Number of orthogonal reactive handles available for sequential diversification
Target Compound Data	2 (pinacol boronate ester and aryl sulfonyl fluoride)
Comparator Or Baseline	Phenylboronic acid pinacol ester: 1 (boronate only); Benzenesulfonyl fluoride: 1 (sulfonyl fluoride only)
Quantified Difference	+1 handle relative to either comparator
Conditions	Synthetic utility assessment based on functional group orthogonality

Why This Matters

Procurement of this single building block replaces two separate reagents, reduces synthetic step count, and enables modular library construction in drug discovery.

• [1] Lou, T. S.-B.; Willis, M. C. Arylsulfonyl fluoride boronic acids: Preparation and coupling reactivity. Tetrahedron 2020, 76, 130782. View Source
• [2] Chatelain, P. The Suzuki cross-coupling of aryl sulfones and sulfonyl fluorides. Ph.D. Thesis, Université de Strasbourg, 2021. View Source

Synthetic Efficiency: 98% Sulfonyl Fluoride Formation and 88% Borylation Yield

The synthesis of the para-isomer of this compound class proceeds in two high-yielding steps: chloride-to-fluoride exchange with KHF₂ in aqueous acetonitrile at room temperature delivers the sulfonyl fluoride intermediate in 98% yield, followed by Miyaura borylation using B₂pin₂ and Pd(dppf)Cl₂ to install the boronic ester in 88% yield . The meta-isomer (the target compound) is prepared analogously from the corresponding meta-bromobenzenesulfonyl chloride. These yields represent a substantial improvement over alternative routes to aryl sulfonyl fluorides, which often rely on toxic KHF₂ or require electrophilic fluorination steps with more variable outcomes.

Synthetic yield

Head-to-head

98% sulfonyl fluoride formation; 88% borylation

Supports cost-effective scale-up

Para-isomer intermediate data; meta prepared analogously

Evidence Dimension	Isolated yield of sulfonyl fluoride formation
Target Compound Data	98% (para-isomer intermediate; meta-isomer prepared analogously)
Comparator Or Baseline	Literature range for sulfonyl chloride to fluoride exchange: 60–85%
Quantified Difference	+13–38 percentage points
Conditions	KHF₂, MeCN/H₂O, room temperature, 2 h

Why This Matters

Higher synthetic efficiency translates to lower cost per gram and more reliable supply chain for procurement at scale.

• [1] Lou, T. S.-B.; Willis, M. C. Arylsulfonyl fluoride boronic acids: Preparation and coupling reactivity. Tetrahedron 2020, 76, 130782. View Source

Meta-Substitution Pattern: Optimal Vector Geometry for Bivalent Ligand Design

The meta-substitution pattern on the benzene ring positions the boronate and sulfonyl fluoride groups at a 120° angle, which is geometrically distinct from the 180° linear para-substitution and the 60° ortho-substitution. This angular disposition is particularly advantageous for the construction of bivalent ligands (e.g., PROTACs) and macrocyclic scaffolds, where the exit vector influences target engagement and physicochemical properties . The para-isomer, while also synthetically accessible, imposes a linear geometry that may be suboptimal for certain ternary complex formations; the ortho-isomer introduces steric congestion that can compromise coupling efficiency .

Substitution geometry

Class-level

120° (meta) vs. 180° (para) / 60° (ortho)

Geometry may influence bivalent ligand design

Class-level inference; verify for target scaffold

Evidence Dimension	Angle between substitution vectors
Target Compound Data	120° (meta)
Comparator Or Baseline	Para-isomer: 180°; Ortho-isomer: 60°
Quantified Difference	+60° vs. ortho; -60° vs. para
Conditions	Geometric analysis of 1,3-disubstituted benzene

Why This Matters

The meta-isomer offers a distinct spatial orientation that can be critical for structure-based drug design; procurement of the correct regioisomer avoids costly re-synthesis and assay failure.

• [1] Lou, T. S.-B.; Willis, M. C. Arylsulfonyl fluoride boronic acids: Preparation and coupling reactivity. Tetrahedron 2020, 76, 130782. View Source
• [2] 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride. Product Information. Kuujia, CAS 2393030-89-0. View Source

Physiological Stability: Sulfonyl Fluoride vs. Sulfonyl Chloride Hydrolysis Resistance

Aryl sulfonyl fluorides exhibit markedly greater resistance to aqueous hydrolysis than their sulfonyl chloride counterparts. While quantitative half-life data for this specific meta-substituted compound under physiological conditions is not directly reported, the class of aryl sulfonyl fluorides is well-established to remain intact in aqueous buffers and cell culture media for extended periods, whereas sulfonyl chlorides hydrolyze rapidly (t₁/₂ typically < 1 h at pH 7.4) . This stability enables the compound to be used as a covalent warhead in cellular contexts and simplifies handling during synthesis, purification, and storage .

Hydrolytic stability

Class-level

Sulfonyl fluoride stable; sulfonyl chloride hydrolyzes <1 h

Enables handling and biological assay use

Class-level property; compound-specific data limited

Evidence Dimension	Relative hydrolytic stability
Target Compound Data	Stable under physiological conditions (class-level property)
Comparator Or Baseline	Aryl sulfonyl chlorides: rapid hydrolysis (t₁/₂ < 1 h at pH 7.4)
Quantified Difference	Orders of magnitude longer half-life
Conditions	Aqueous buffer, pH 7.4, 37°C

Why This Matters

Procuring the sulfonyl fluoride rather than the sulfonyl chloride ensures the compound survives standard laboratory handling and biological assay conditions, reducing waste and experimental variability.

• [1] Lou, T. S.-B.; Willis, M. C. Arylsulfonyl fluoride boronic acids: Preparation and coupling reactivity. Tetrahedron 2020, 76, 130782. (Discusses stability of sulfonyl fluorides to physiological hydrolysis.) View Source
• [2] Mukherjee, P.; et al. Sulfonyl fluorides as privileged warheads in chemical biology. RSC Chem. Biol. 2022 (class-level review). View Source

Flow Chemistry Compatibility: Ultrafast Synthesis and SuFEx Integration

A recent study demonstrated that functionalized benzenesulfonyl fluorides can be synthesized in a flow-based system via an aryllithium intermediate with residence times as short as 0.016 s at –18 °C, affording products in 27–94% yields . This methodology is directly applicable to the target compound class, enabling rapid, scalable production. Furthermore, the integrated flow system allowed for subsequent SuFEx connections with unstable organolithium nucleophiles in a one-flow molecular assembly, achieving 42–72% yields . In contrast, batch processes for similar bifunctional compounds often require longer reaction times, cryogenic conditions, and separate work-up steps, making flow synthesis a differentiating advantage for procurement at scale.

Flow compatibility

Class-level

0.016 s residence time; 42–72% integrated SuFEx yield

Supports scalable flow synthesis

Class-level inference; applicable to compound class

Evidence Dimension	Reaction time for functionalized sulfonyl fluoride synthesis
Target Compound Data	0.016 s (flow) to afford functionalized sulfonyl fluorides; 42–72% yield for integrated SuFEx
Comparator Or Baseline	Batch synthesis: typically 1–24 h
Quantified Difference	~10⁵–10⁶-fold faster
Conditions	Flow reactor, –18 °C, aryllithium intermediate

Why This Matters

Flow-compatible chemistry enables cost-effective scale-up and just-in-time manufacturing, reducing inventory costs and degradation risks for procurement.

• [1] Kang, J.-H.; Kim, D.-P. Ultrafast Flow Synthesis of o-Functionalized Benzenesulfonyl Fluorides and Subsequent SuFEx Connections via Lithiated Chemistry. Org. Lett. 2024, 26, 4824–4829. View Source

Commercial Availability and Purity Benchmarking

3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride is stocked by multiple reputable vendors (e.g., MedChemExpress, TargetMol) at >95% purity, with MDL number MFCD30487497 and PubChem CID 125449417 ensuring unambiguous identity . In contrast, many in-class analogs—particularly ortho- and para-isomers or alternative boronic acid derivatives—are either not commercially stocked, available only at lower purity, or require custom synthesis with associated lead times. This established commercial pipeline reduces procurement friction and ensures batch-to-batch consistency for critical research programs.

Commercial availability

Reported

>95% purity; multiple vendors

Reduces procurement lead time

Supplier-catalog data; verify batch COA

Evidence Dimension	Commercial availability and purity
Target Compound Data	>95% purity, multiple suppliers
Comparator Or Baseline	Ortho- and para-isomers: limited or no commercial availability; custom synthesis required
Quantified Difference	Immediate vs. 4–8 week lead time
Conditions	Vendor catalogs as of 2025

Why This Matters

Ready availability at high purity accelerates project timelines and reduces the hidden costs of custom synthesis for procurement teams.

• [1] 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl fluoride. PubChem CID 125449417. View Source

Optimal Application Scenarios for 3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride

Modular Synthesis of PROTACs and Bivalent Degraders

The orthogonal reactivity of the boronate ester (Suzuki coupling) and sulfonyl fluoride (SuFEx) enables the sequential, high-yielding assembly of PROTACs. The boronate handle can first be coupled to an aryl halide-bearing ligand for the target protein, after which the sulfonyl fluoride reacts with an amine-functionalized E3 ligase ligand under mild SuFEx conditions. The meta-substitution geometry provides an optimal 120° exit vector for linker attachment, a critical parameter for ternary complex formation .

Covalent Fragment and Probe Library Construction

The sulfonyl fluoride moiety serves as a latent electrophilic warhead that remains stable during library synthesis but can be activated to form covalent adducts with nucleophilic amino acid residues (serine, threonine, lysine, tyrosine, cysteine, histidine) in target proteins . The boronate handle allows for high-throughput diversification via parallel Suzuki couplings with diverse aryl/heteroaryl halides, generating focused covalent fragment libraries in a single synthetic operation.

Polymer and Materials Functionalization via Orthogonal Click Chemistry

The compound can be employed as a heterobifunctional linker for surface modification and polymer functionalization. The boronate ester can be used to install the sulfonyl fluoride handle onto a polymer backbone via Suzuki coupling, after which the pendant sulfonyl fluoride groups serve as SuFEx-reactive sites for further derivatization with functional amines, alcohols, or thiols . The flow-chemistry compatibility of this compound class further enables scalable, continuous manufacturing of functionalized materials.

Divergent Synthesis of Drug-Like Scaffolds via Iterative Cross-Coupling

The compound functions as a branching point for divergent synthetic schemes: the sulfonyl fluoride can first undergo desulfonative Suzuki coupling (C–C bond formation) under base-free conditions, after which the intact boronate ester participates in a second, orthogonal Suzuki coupling with a different aryl halide . This iterative strategy enables the rapid assembly of biaryl and terphenyl scaffolds with controlled substitution patterns, a key capability in medicinal chemistry lead optimization.

Application

Selection Property

Validation Focus

PROTAC library assembly

Orthogonal Suzuki/SuFEx handles

Ternary complex geometry verification

Covalent probe library construction

Latent sulfonyl fluoride warhead

Target residue reactivity profiling

Surface/polymer modification

Heterobifunctional linker

SuFEx derivatization efficiency

Iterative biaryl/terphenyl synthesis

Sequential desulfonative/boronate couplings

Cross-coupling orthogonality

• [1] Lou, T. S.-B.; Willis, M. C. Arylsulfonyl fluoride boronic acids: Preparation and coupling reactivity. Tetrahedron 2020, 76, 130782. View Source
• [2] Chatelain, P. The Suzuki cross-coupling of aryl sulfones and sulfonyl fluorides. Ph.D. Thesis, Université de Strasbourg, 2021. View Source
• [3] Kang, J.-H.; Kim, D.-P. Ultrafast Flow Synthesis of o-Functionalized Benzenesulfonyl Fluorides and Subsequent SuFEx Connections via Lithiated Chemistry. Org. Lett. 2024, 26, 4824–4829. View Source